Cas no 867062-95-1 (Fmoc-NH-PEG3-CH2CH2COOH)

Fmoc-NH-PEG3-CH2CH2COOH structure
Fmoc-NH-PEG3-CH2CH2COOH structure
Product Name:Fmoc-NH-PEG3-CH2CH2COOH
CAS No:867062-95-1
MF:C24H29NO7
MW:443.489567518234
MDL:MFCD06656471
CID:69110
PubChem ID:2756185
Update Time:2024-10-26

Fmoc-NH-PEG3-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic acid
    • FMoc-NH-PEG3-CH2CH2COOH
    • 5,8,11-Trioxa-2-azatetradecanedioicacid, 1-(9H-fluoren-9-ylmethyl) ester
    • Fmoc-12-amino-4,7,10-trioxadodecanoic acid
    • 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxymethyl]-3-(9H-fluoren-9-ylmethoxy)-3-oxopropanoic acid
    • Fmoc-PEG3-propionic acid
    • Fmoc-N-amido-PEG3-acid
    • AK128308
    • C24H29NO7
    • 5,8,11-Trioxa-2-azatetradecanedioic acid, 1-(9H-fluoren-9-ylmethyl) ester
    • 3-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]propanoic Acid
    • FmocNH-PEG3-CH2CH2COOH
    • BIPG1397
    • BCP20517
    • Fm
    • 1-(9H-Fluoren-9-ylmethyl) 5,8,11-trioxa-2-azatetradecanedioate (ACI)
    • SCHEMBL989366
    • 3-{2-[2-(2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ETHOXY)ETHOXY]ETHOXY}PROPANOIC ACID
    • AC-26588
    • 12-(Fmoc-amino)-4,7,10-trioxadodecanoic Acid
    • BP-21628
    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oicacid
    • CS-W020971
    • HY-W040231
    • 1-(9H-Fluoren-9-ylmethyl) Ester 5,8,11-Trioxa-2-azatetradecanedioic Acid
    • Fmoc-NH-PEG3-acid
    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic acid, 97%
    • ES-2001
    • 1-(9H-fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic acid;
    • MFCD06656471
    • F52546
    • Fmoc-PEG3-CH2CH2COOH
    • 867062-95-1
    • SY077856
    • 3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]ethoxy}ethoxy)propanoic acid
    • Fmoc-NH-(PEG)3-CH2CH2COOH
    • AKOS016013507
    • Fmoc-NH-PEG3-COOH
    • EN300-7372700
    • N-Fmoc-12-amino-4,7,10-trioxadodecanoicacid
    • Fmoc-NH-PEG3-CH2CH2COOH
    • MDL： MFCD06656471
    • Inchi： 1S/C24H29NO7/c26-23(27)9-11-29-13-15-31-16-14-30-12-10-25-24(28)32-17-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,25,28)(H,26,27)
    • InChI Key： CHIDDYZONKDHLG-UHFFFAOYSA-N
    • SMILES： O=C(CCOCCOCCOCCNC(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)O

Computed Properties

  • Exact Mass: 443.19400
  • Monoisotopic Mass: 443.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 15
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 443.5
  • XLogP3: 2.1
  • Topological Polar Surface Area: 103

Experimental Properties

  • Color/Form: No data available
  • Density: 1.230
  • Melting Point: No data available
  • Boiling Point: 651.1°C at 760 mmHg
  • Flash Point: 347.588°C
  • Refractive Index: 1.571
  • PSA: 103.32000
  • LogP: 3.44050

Fmoc-NH-PEG3-CH2CH2COOH Security Information

Fmoc-NH-PEG3-CH2CH2COOH Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Fmoc-NH-PEG3-CH2CH2COOH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038350-5g
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic acid
 867062-95-1 95%
5g
 $529.20 2023-08-31
Alichem
A449038350-10g
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic acid
 867062-95-1 95%
10g
 $856.80 2023-08-31
Alichem
A449038350-25g
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic acid
 867062-95-1 95%
25g
 $1684.80 2023-08-31
TRC
F472470-100mg
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic Acid
 867062-95-1
100mg
 $ 57.00 2023-09-07
TRC
F472470-250mg
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic Acid
 867062-95-1
250mg
 $74.00 2023-05-18
TRC
F472470-500mg
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic Acid
 867062-95-1
500mg
 $114.00 2023-05-18
TRC
F472470-1g
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic Acid
 867062-95-1
1g
 $ 140.00 2022-06-05
TRC
F472470-2.5g
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13-tetraoxa-4-azahexadecan-16-oic Acid
 867062-95-1
2.5g
 $379.00 2023-05-18
MedChemExpress
HY-W040231-50mg
Fmoc-NH-PEG3-CH2CH2COOH
 867062-95-1 99.79%
50mg
 ￥100 2024-05-24
MedChemExpress
HY-W040231-100mg
Fmoc-NH-PEG3-CH2CH2COOH
 867062-95-1 99.79%
100mg
 ￥100 2025-04-15

Fmoc-NH-PEG3-CH2CH2COOH Production Method

Production Method 1

1630032-08-4 1630032-08-4
867062-95-1 867062-95-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ;  3 h, rt
Reference
Synthesis of tumor-associated MUC1-glycopeptides and their multivalent presentation by functionalized gold colloids
Tavernaro, Isabella; et al, Organic & Biomolecular Chemistry, 2015, 13(1), 81-97

Production Method 2

112-27-6 112-27-6
867062-95-1 867062-95-1
Reaction Conditions
Reference
Photocontrolled chignolin-derived β-hairpin peptidomimetics
Podewin, T.; et al, Chemical Communications (Cambridge, 2015, 51(19), 4001-4004

Production Method 3

252881-74-6 252881-74-6
82911-69-1 82911-69-1
867062-95-1 867062-95-1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  90 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Water ;  3 h, rt
Reference
Synthesis of tumor-associated MUC1-glycopeptides and their multivalent presentation by functionalized gold colloids
Tavernaro, Isabella; et al, Organic & Biomolecular Chemistry, 2015, 13(1), 81-97

Production Method 4

252881-73-5 252881-73-5
867062-95-1 867062-95-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Nickel Solvents: Water ;  10 min, rt
1.2 Reagents: Hydrogen Solvents: Isopropanol ;  30 min, rt → 70 °C; 15 h
2.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  90 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, rt
3.1 Reagents: Trifluoroacetic acid Solvents: Water ;  3 h, rt
Reference
Synthesis of tumor-associated MUC1-glycopeptides and their multivalent presentation by functionalized gold colloids
Tavernaro, Isabella; et al, Organic & Biomolecular Chemistry, 2015, 13(1), 81-97

Production Method 5

186020-66-6 186020-66-6
867062-95-1 867062-95-1
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  4 h, 0 °C
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  17 h, 60 °C
2.1 Reagents: Sodium hydroxide Catalysts: Nickel Solvents: Water ;  10 min, rt
2.2 Reagents: Hydrogen Solvents: Isopropanol ;  30 min, rt → 70 °C; 15 h
3.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  90 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, rt
4.1 Reagents: Trifluoroacetic acid Solvents: Water ;  3 h, rt
Reference
Synthesis of tumor-associated MUC1-glycopeptides and their multivalent presentation by functionalized gold colloids
Tavernaro, Isabella; et al, Organic & Biomolecular Chemistry, 2015, 13(1), 81-97

Production Method 6

112-27-6 112-27-6
867062-95-1 867062-95-1
Reaction Conditions
1.1 Reagents: Sodium Solvents: Tetrahydrofuran ;  20 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  4 h, 0 °C
2.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  17 h, 60 °C
3.1 Reagents: Sodium hydroxide Catalysts: Nickel Solvents: Water ;  10 min, rt
3.2 Reagents: Hydrogen Solvents: Isopropanol ;  30 min, rt → 70 °C; 15 h
4.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  90 h, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, rt
5.1 Reagents: Trifluoroacetic acid Solvents: Water ;  3 h, rt
Reference
Synthesis of tumor-associated MUC1-glycopeptides and their multivalent presentation by functionalized gold colloids
Tavernaro, Isabella; et al, Organic & Biomolecular Chemistry, 2015, 13(1), 81-97

Fmoc-NH-PEG3-CH2CH2COOH Raw materials

Fmoc-NH-PEG3-CH2CH2COOH Preparation Products

Fmoc-NH-PEG3-CH2CH2COOH Related Literature

Related Categories

867062-95-1 (Fmoc-NH-PEG3-CH2CH2COOH) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.